N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-indol-1-ylacetamide
• InChI: InChI=1S/C16H13FN2O/c17-13-5-7-14(8-6-13)18-16(20)11-19-10-9-12-3-1-2-4-15(12)19/h1-10H,11H2,(H,18,20)
• InChI Key: JHBLFVOTJXXZNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol

Description

N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide, also known as 4F-ADB, is a synthetic cannabinoid that belongs to the indazole family. It has gained popularity in recent years due to its potent effects on the endocannabinoid system. The compound is often used in scientific research to study the mechanisms of action of cannabinoids and their potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide involves its binding to the CB1 and CB2 receptors in the endocannabinoid system. This leads to the activation of various signaling pathways that are involved in the regulation of pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide are similar to those of other cannabinoids. It has been found to induce analgesia, reduce inflammation, and modulate the immune system. It also exhibits anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide in lab experiments is its potent activity at the CB1 and CB2 receptors. This allows researchers to study the mechanisms of action of cannabinoids and their potential therapeutic applications. However, one of the limitations of using N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide is its potential for abuse and dependence, which can make it difficult to conduct experiments in a controlled setting.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide and other synthetic cannabinoids. One area of research is the development of new compounds that exhibit more selective activity at the CB1 and CB2 receptors. Another area of research is the investigation of the potential therapeutic applications of synthetic cannabinoids in the treatment of various conditions such as chronic pain, anxiety, and inflammation. Additionally, there is a need for further research into the potential adverse effects of synthetic cannabinoids and their long-term effects on the endocannabinoid system.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide involves several steps, including the reaction of 4-fluoroaniline with 2-bromo-1-(1H-indol-1-yl)ethanone to form the intermediate compound. This is then treated with acetic anhydride and triethylamine to yield the final product, N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-(1H-indol-1-yl)acetamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to exhibit potent agonistic activity at the CB1 and CB2 receptors, which are part of the endocannabinoid system. This makes it a promising candidate for the treatment of various conditions such as chronic pain, anxiety, and inflammation.